Cas no 69881-89-6 (8-methyl-1-oxa-4-azaspiro4.5decane)

• Product Name: 8-methyl-1-oxa-4-azaspiro4.5decane
• CAS No: 69881-89-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1740206
• PubChem ID: 3053402
• Update Time: 2025-06-15

8-methyl-1-oxa-4-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1-oxa-4-azaspiro[4.5]decane
• 8-methyl-1-oxa-4-azaspiro4.5decane
• 69881-89-6
• BRN 5492634
• 1-Oxa-4-azaspiro(4.5)decane, 8-methyl-
• SCHEMBL18618232
• 8-Methyl-1-oxa-4-azaspiro(4.5)decane
• DTXSID30220158
• EN300-1645481

• Inchi： 1S/C9H17NO/c1-8-2-4-9(5-3-8)10-6-7-11-9/h8,10H,2-7H2,1H3
• InChI Key： KTDBPBZUIIEHNJ-UHFFFAOYSA-N
• SMILES： O1CCNC21CCC(C)CC2

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-methyl-1-oxa-4-azaspiro4.5decane

Introduction to 8-methyl-1-oxa-4-azaspiro[4.5]decane (CAS No. 69881-89-6)

8-methyl-1-oxa-4-azaspiro[4.5]decane, identified by the chemical abstracts service number 69881-89-6, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This spirocyclic heterocyclic compound features a unique structural framework that combines an oxygen atom and an azacycloalkane ring, making it a promising candidate for further exploration in drug discovery and development. The presence of both methyl and oxa functional groups, along with the spiro configuration, contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 8-methyl-1-oxa-4-azaspiro[4.5]decane consists of a spirocyclic core where an oxygen-containing heterocycle is linked to an azacycloalkane ring. This arrangement introduces rigidity and conformational constraints, which can be exploited to design molecules with specific binding affinities and selectivity. The methyl substituent at the 8-position may influence the compound's solubility, metabolic stability, and interactions with biological targets, while the oxa group provides a site for hydrogen bonding or other non-covalent interactions.

In recent years, spirocyclic compounds have garnered attention due to their structural complexity and potential therapeutic benefits. The spirocyclic core in 8-methyl-1-oxa-4-azaspiro[4.5]decane offers a scaffold that can be modified to enhance pharmacological activity. Researchers have been exploring such molecules for their applications in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The unique stereochemistry of spiro compounds often leads to high selectivity for biological targets, making them attractive for drug design.

One of the most compelling aspects of 8-methyl-1-oxa-4-azaspiro[4.5]decane is its potential as a lead compound for developing novel therapeutics. The combination of an oxygen and nitrogen-containing heterocycle in a single molecule can create multiple interaction points with biological receptors or enzymes. This dual functionality has been leveraged in the design of molecules that exhibit potent activity against specific disease-related targets. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain kinases or as modulators of ion channels.

The synthesis of 8-methyl-1-oxa-4-azaspiro[4.5]decane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions, functional group interconversions, and protection-deprotection techniques. Advances in synthetic methodologies have enabled the preparation of complex spirocyclic compounds with greater ease, facilitating their exploration in medicinal chemistry.

Recent studies have highlighted the importance of conformational analysis in understanding the biological activity of spirocyclic compounds like 8-methyl-1-oxa-4-azaspiro[4.5]decane. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how different conformations of the molecule might interact with biological targets. These studies provide valuable insights into optimizing the structure for improved pharmacokinetic properties and therapeutic efficacy.

The pharmacological profile of 8-methyl-1-oxa-4-azaspiro[4.5]decane is still under investigation, but preliminary data suggest that it may exhibit a range of biological activities depending on its derivatives. For example, modifications at the methyl group or the azacycloalkane ring could alter its binding affinity for specific receptors or enzymes. Such structural variations are crucial for tailoring the compound's properties to meet therapeutic requirements.

In conclusion, 8-methyl-1-oxa-4-azaspiro[4.5]decane (CAS No. 69881-89-6) represents a fascinating area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing new drugs. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in pharmaceutical innovation.